![molecular formula C15H23NO4S B2835411 N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(2-methoxyphenoxy)acetamide CAS No. 1396879-99-4](/img/structure/B2835411.png)
N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(2-methoxyphenoxy)acetamide
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Description
N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C15H23NO4S and its molecular weight is 313.41. The purity is usually 95%.
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Scientific Research Applications
Metabolic Studies and Carcinogenicity
- Comparative Metabolism in Liver Microsomes : Studies have explored the metabolism of chloroacetamide herbicides, including compounds structurally related to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(2-methoxyphenoxy)acetamide, in human and rat liver microsomes. These studies are crucial in understanding the metabolic pathways and potential carcinogenicity of these compounds (Coleman et al., 2000).
Pharmacological Synthesis and Application
Synthesis for Antimalarial Drugs : N-(2-Hydroxyphenyl)acetamide, a related compound, is an intermediate in the synthesis of antimalarial drugs. Research has focused on the chemoselective monoacetylation of 2-aminophenol to produce this compound, which is critical in antimalarial drug development (Magadum & Yadav, 2018).
Synthesis of Polymeric Derivatives : The synthesis of polymeric derivatives of related compounds, such as 4-methoxyphenylacetic acid, has been studied. These polymers have potential pharmacological applications due to their structure and properties (Román & Gallardo, 1992).
Azo Disperse Dyes Production : The compound N-(3-Amino-4-methoxyphenyl)acetamide, a derivative, is important in producing azo disperse dyes. Its green synthesis via catalytic hydrogenation showcases the compound's relevance in industrial applications (Zhang Qun-feng, 2008).
Environmental Applications and Degradation
- Pesticide Degradation in Water : Research on the complete oxidation of metolachlor, a structurally related compound, in water through photoassisted Fenton reaction, has implications for environmental cleanup and pesticide degradation (Pignatello & Sun, 1995).
Antioxidant Activities Studies
- Investigation of Antioxidant Activities : The study of antioxidant activities of various phenols and catechols, including derivatives of compounds similar to this compound, contributes to understanding their potential health benefits (Barclay et al., 1999).
Properties
IUPAC Name |
N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4S/c1-15(18,8-9-21-3)11-16-14(17)10-20-13-7-5-4-6-12(13)19-2/h4-7,18H,8-11H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKEPGNQPNPREHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCSC)(CNC(=O)COC1=CC=CC=C1OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.